Tert-butyl 4-(cyclopropylmethylene)piperidine-1-carboxylate
Description
Scientific Research Applications
Medicinal Chemistry: Precursor for Bioactive Compounds
This compound serves as a precursor in the synthesis of biologically active molecules. Its structure is versatile, allowing for modifications that can lead to the development of new pharmacologically active compounds. For instance, it can be used to create analogs of natural products like Indiacen A and B, which have shown potential anticancer and anti-inflammatory activities .
Material Science: Semi-Flexible Linker in PROTACs
In material science, particularly in the development of Proteolysis Targeting Chimeras (PROTACs), this compound is valuable as a semi-flexible linker. PROTACs are an emerging technology used for targeted protein degradation, which has significant implications in drug development and synthetic biology .
Analytical Chemistry: Chromatography and Mass Spectrometry
The tert-butyl group in the compound makes it suitable for use in analytical chemistry techniques such as chromatography and mass spectrometry. It can be used to study the pharmacokinetics of new drugs or as a standard in calibrating instruments for precise measurements .
Biochemistry Research: Study of Biological Pathways
In biochemistry research, this compound can be used to investigate biological pathways. Its incorporation into larger molecules can help in tracing the metabolic fate of drugs or in studying enzyme-substrate interactions within cells .
Pharmacology: Drug Development and Testing
The cyclopropylmethylene group in the compound provides unique chemical properties that can be exploited in pharmacology for drug development and testing. It can be used to synthesize compounds with potential therapeutic effects, which can then be tested in clinical trials .
properties
IUPAC Name |
tert-butyl 4-(cyclopropylmethylidene)piperidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23NO2/c1-14(2,3)17-13(16)15-8-6-12(7-9-15)10-11-4-5-11/h10-11H,4-9H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WGDYDVQPHSWODG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(=CC2CC2)CC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30678352 |
Source
|
| Record name | tert-Butyl 4-(cyclopropylmethylidene)piperidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30678352 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1241725-69-8 |
Source
|
| Record name | tert-Butyl 4-(cyclopropylmethylidene)piperidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30678352 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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